Cas no 899969-53-0 (N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide)

N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[2-fluoro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-4-nitro-
- N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide
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- Inchi: 1S/C22H15FN4O4/c1-13-24-19-5-3-2-4-17(19)22(29)26(13)16-10-11-18(23)20(12-16)25-21(28)14-6-8-15(9-7-14)27(30)31/h2-12H,1H3,(H,25,28)
- InChI Key: VJUNMFQOUIMNOM-UHFFFAOYSA-N
- SMILES: C(NC1=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=CC=C1F)(=O)C1=CC=C([N+]([O-])=O)C=C1
N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2722-0142-2μmol |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-2mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-20μmol |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-50mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-20mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-1mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-30mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-10μmol |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-5mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2722-0142-100mg |
N-[2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-nitrobenzamide |
899969-53-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 |
N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide Related Literature
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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Yang Liu,Keli Zhong,Zhaohua Li,Yanqiu Wang,Tie Chen,Myongsoo Lee,Long Yi Jin Polym. Chem., 2015,6, 7395-7401
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
Additional information on N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide
N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide: A Comprehensive Overview
The compound with CAS No. 899969-53-0, known as N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-nitrobenzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a benzamide core with substituents that confer unique chemical and pharmacological properties.
Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like N-2-fluoro...benzamide. The synthesis of this compound involves a multi-step process, including the formation of the quinazolinone ring system and subsequent coupling reactions. The quinazolinone moiety, a key structural element, is known for its stability and ability to interact with biological targets such as kinases and proteases. The fluorine substituent at position 2 of the phenyl ring adds electron-withdrawing effects, enhancing the molecule's reactivity and bioavailability.
One of the most intriguing aspects of this compound is its potential as a drug candidate in oncology. Preclinical studies have demonstrated that N...benzamide exhibits selective inhibitory activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Researchers have also explored its efficacy in combination therapies, where it synergizes with existing anticancer agents to enhance therapeutic outcomes.
In addition to its oncological applications, N...benzamide has shown promise in other therapeutic areas. For instance, recent studies have highlighted its potential as an antiviral agent, particularly against enveloped viruses such as influenza and herpes simplex virus. The molecule's ability to inhibit viral entry and replication mechanisms makes it a valuable lead compound for antiviral drug development.
The structural features of this compound also make it an attractive candidate for bioconjugation and drug delivery systems. The presence of reactive groups such as the amide bond allows for the attachment of targeting ligands or imaging agents, enabling precise delivery to diseased tissues. This property has led to investigations into its use in targeted therapies and diagnostic imaging.
From a synthetic standpoint, the development of efficient routes to prepare N...benzamide has been a focus of recent research efforts. Green chemistry approaches, including catalytic cross-couplings and biocatalytic transformations, have been employed to minimize environmental impact while maintaining high yields and purity. These advancements underscore the importance of sustainable practices in modern drug discovery.
In conclusion, CAS No. 899969-53... represents a cutting-edge molecule with multifaceted applications in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative drug development.
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